EINECS 235-412-1
EINECS 235-412-1
Brand Name:
Vulcanchem
CAS No.:
12221-39-5
VCID:
VC20968421
InChI:
InChI=1S/C22H27N5OS.ClH/c1-5-26(6-2)18-10-8-17(14-16(18)4)24-25-22-27(12-11-21(23)28)19-9-7-15(3)13-20(19)29-22;/h7-10,13-14H,5-6,11-12H2,1-4H3,(H-,23,28);1H
SMILES:
CCN(CC)C1=C(C=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)C)CCC(=O)N)C.[Cl-]
Molecular Formula:
C22H28ClN5OS
Molecular Weight:
446 g/mol
EINECS 235-412-1
CAS No.: 12221-39-5
Cat. No.: VC20968421
Molecular Formula: C22H28ClN5OS
Molecular Weight: 446 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12221-39-5 |
|---|---|
| Molecular Formula | C22H28ClN5OS |
| Molecular Weight | 446 g/mol |
| IUPAC Name | 3-[2-[[4-(diethylamino)-3-methylphenyl]diazenyl]-6-methyl-1,3-benzothiazol-3-ium-3-yl]propanamide;chloride |
| Standard InChI | InChI=1S/C22H27N5OS.ClH/c1-5-26(6-2)18-10-8-17(14-16(18)4)24-25-22-27(12-11-21(23)28)19-9-7-15(3)13-20(19)29-22;/h7-10,13-14H,5-6,11-12H2,1-4H3,(H-,23,28);1H |
| Standard InChI Key | MLRQFXBXJXTPHX-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=C(C=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)C)CCC(=O)N)C.[Cl-] |
| Canonical SMILES | CCN(CC)C1=C(C=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)C)CCC(=O)N)C.[Cl-] |
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